Cas no 1254514-17-4 (4,6-Dibromo-1-chloroisoquinoline)

4,6-Dibromo-1-chloroisoquinoline is a halogenated isoquinoline derivative commonly utilized as a versatile intermediate in organic synthesis and pharmaceutical research. Its key advantages include its high reactivity due to the presence of multiple halogen substituents, which facilitate selective functionalization in cross-coupling reactions, nucleophilic substitutions, and other transformations. The compound's rigid isoquinoline scaffold provides a stable framework for constructing complex heterocyclic systems. It is particularly valuable in medicinal chemistry for the development of bioactive molecules, owing to its ability to serve as a precursor for pharmacologically relevant structures. The product is typically handled under controlled conditions due to its reactivity and should be stored in a cool, dry environment.

4,6-Dibromo-1-chloroisoquinoline structure

1254514-17-4 structure

Product Name:4,6-Dibromo-1-chloroisoquinoline

CAS No:1254514-17-4

MF:C₉H₄Br₂ClN

MW:321.39575958252

CID:3160428

PubChem ID:97696317

Update Time:2025-06-08

4,6-Dibromo-1-chloroisoquinoline Chemical and Physical Properties

Names and Identifiers

- 4,6-Dibromo-1-chloroisoquinoline
- EN300-397976
- CS-0248415
- 820-289-4
- 1254514-17-4
- Inchi： 1S/C9H4Br2ClN/c10-5-1-2-6-7(3-5)8(11)4-13-9(6)12/h1-4H
- InChI Key： JCOMHSSFYXTEAR-UHFFFAOYSA-N
- SMILES： BrC1=CN=C(C2C=CC(=CC=21)Br)Cl

Computed Properties

Exact Mass: 320.83785Da
Monoisotopic Mass: 318.83990Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 13
Rotatable Bond Count: 0
Complexity: 190
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.4
Topological Polar Surface Area: 12.9Å²

4,6-Dibromo-1-chloroisoquinoline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-397976-0.05g	4,6-dibromo-1-chloroisoquinoline	1254514-17-4	95%	0.05g	$140.0	2023-05-26
Enamine	EN300-397976-0.1g	4,6-dibromo-1-chloroisoquinoline	1254514-17-4	95%	0.1g	$208.0	2023-05-26
Enamine	EN300-397976-0.25g	4,6-dibromo-1-chloroisoquinoline	1254514-17-4	95%	0.25g	$297.0	2023-05-26
Enamine	EN300-397976-0.5g	4,6-dibromo-1-chloroisoquinoline	1254514-17-4	95%	0.5g	$467.0	2023-05-26
Enamine	EN300-397976-1.0g	4,6-dibromo-1-chloroisoquinoline	1254514-17-4	95%	1g	$600.0	2023-05-26
Enamine	EN300-397976-2.5g	4,6-dibromo-1-chloroisoquinoline	1254514-17-4	95%	2.5g	$1260.0	2023-05-26
Enamine	EN300-397976-5.0g	4,6-dibromo-1-chloroisoquinoline	1254514-17-4	95%	5g	$2490.0	2023-05-26
Enamine	EN300-397976-10.0g	4,6-dibromo-1-chloroisoquinoline	1254514-17-4	95%	10g	$4859.0	2023-05-26
Aaron	AR01BJUP-50mg	4,6-dibromo-1-chloroisoquinoline	1254514-17-4	95%	50mg	$218.00	2025-03-10
Aaron	AR01BJUP-100mg	4,6-dibromo-1-chloroisoquinoline	1254514-17-4	95%	100mg	$311.00	2025-03-10